Cas no 186453-57-6 (Hydrazinecarbothioamide,2-[(2-hydroxyphenyl)methylene]-N-[(4-methoxy-3-nitrophenyl)methyl]-)

• Product Name: Hydrazinecarbothioamide,2-[(2-hydroxyphenyl)methylene]-N-[(4-methoxy-3-nitrophenyl)methyl]-
• CAS No: 186453-57-6
• MF: C₁₆H₁₆N₄O₄S
• MW: 360.387641906738
• CID: 155509
• PubChem ID: 135770350
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-[(2-hydroxyphenyl)methylene]-N-[(4-methoxy-3-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[(2-hydroxyphenyl)methylene]-N-[(4-methoxy-3-nitrophenyl)methyl]-
• 1-[(4-methoxy-3-nitrophenyl)methyl]-3-[[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]thiourea
• 2-((2-Hydroxyphenyl)methylene)-N-((4-methoxy-3-nitrophenyl)methyl)hydrazinecarbothioamide
• Hydrazinecarbothioamide, 2-((2-hydroxyphenyl)methylene)-N-((4-methoxy-3-nitrophenyl)methyl)-
• N-(4-methoxy-3-nitrobenzyl)-2-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinecarbothioamide
• Hydrazinecarbothioamide, 2-((2-hydroxyphenyl)methylene)-N-((4-methoxy- 3-nitrophenyl)methyl)-
• 1-[(E)-(2-hydroxyphenyl)methylideneamino]-3-[(4-methoxy-3-nitrophenyl)methyl]thiourea
• 186453-57-6

• Inchi： 1S/C16H16N4O4S/c1-24-15-7-6-11(8-13(15)20(22)23)9-17-16(25)19-18-10-12-4-2-3-5-14(12)21/h2-8,10,21H,9H2,1H3,(H2,17,19,25)/b18-10+
• InChI Key： IIVSWNORBXRZDT-VCHYOVAHSA-N
• SMILES： S=C(N/N=C/C1C=CC=CC=1O)NCC1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 360.08938
• Monoisotopic Mass: 360.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 109.02